6-Chloro-N-(3,3-dichlorocyclobutyl)-2-fluoropyridine-3-sulfonamide
Overview
Description
6-Chloro-N-(3,3-dichlorocyclobutyl)-2-fluoropyridine-3-sulfonamide is a chemical compound that belongs to the class of sulfonamides. It has been found to have potential applications in scientific research due to its unique properties.
Mechanism of Action
The mechanism of action of 6-Chloro-N-(3,3-dichlorocyclobutyl)-2-fluoropyridine-3-sulfonamide is not fully understood. However, it has been found to inhibit the activity of certain enzymes and receptors in the body. This inhibition can lead to a variety of biochemical and physiological effects.
Biochemical and Physiological Effects
6-Chloro-N-(3,3-dichlorocyclobutyl)-2-fluoropyridine-3-sulfonamide has been found to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain enzymes and receptors in the body, which can lead to changes in cellular signaling pathways. It has also been found to have anti-inflammatory and analgesic properties.
Advantages and Limitations for Lab Experiments
One advantage of using 6-Chloro-N-(3,3-dichlorocyclobutyl)-2-fluoropyridine-3-sulfonamide in lab experiments is its unique properties. It has been found to have potential applications in the synthesis of biologically active compounds and as a tool for studying the function of certain enzymes and receptors in the body. However, one limitation is that its mechanism of action is not fully understood, which can make it difficult to interpret experimental results.
Future Directions
There are several future directions for the use of 6-Chloro-N-(3,3-dichlorocyclobutyl)-2-fluoropyridine-3-sulfonamide in scientific research. One direction is to further study its mechanism of action and identify its molecular targets in the body. Another direction is to explore its potential applications in the synthesis of novel biologically active compounds. Additionally, it could be used as a tool to study the function of certain enzymes and receptors in the body.
Synthesis Methods
The synthesis of 6-Chloro-N-(3,3-dichlorocyclobutyl)-2-fluoropyridine-3-sulfonamide involves the reaction of 6-chloro-2-fluoropyridine-3-sulfonyl chloride with 3,3-dichlorocyclobutanamine in the presence of a base. The resulting compound is then purified through recrystallization.
Scientific Research Applications
6-Chloro-N-(3,3-dichlorocyclobutyl)-2-fluoropyridine-3-sulfonamide has been found to have potential applications in scientific research. It has been used as a starting material for the synthesis of various biologically active compounds. It has also been used as a tool for studying the function of certain enzymes and receptors in the body.
properties
IUPAC Name |
6-chloro-N-(3,3-dichlorocyclobutyl)-2-fluoropyridine-3-sulfonamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C9H8Cl3FN2O2S/c10-7-2-1-6(8(13)14-7)18(16,17)15-5-3-9(11,12)4-5/h1-2,5,15H,3-4H2 |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
ZOUQVCRNKYMEEW-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1C(CC1(Cl)Cl)NS(=O)(=O)C2=C(N=C(C=C2)Cl)F |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C9H8Cl3FN2O2S |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
333.6 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
6-Chloro-N-(3,3-dichlorocyclobutyl)-2-fluoropyridine-3-sulfonamide | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![2-({[(2,4-dichlorobenzyl)oxy]imino}methyl)-N-(2,4-dichlorophenyl)-3-oxobutanamide](/img/structure/B2782412.png)
![4-ethoxy-N-(10-ethyl-11-oxo-10,11-dihydrodibenzo[b,f][1,4]oxazepin-2-yl)benzenesulfonamide](/img/structure/B2782422.png)
![1-[3-chloro-5-(trifluoromethyl)-2-pyridinyl]-N-phenyl-1H-pyrrole-2-sulfonamide](/img/structure/B2782424.png)
![2-(1-{[(9H-fluoren-9-yl)methoxy]carbonyl}-3-hydroxypyrrolidin-3-yl)-2,2-difluoroacetic acid](/img/structure/B2782432.png)
